Cas no 301687-57-0 (TRISPHAT tetrabutylammonium salt)

• Product Name: TRISPHAT tetrabutylammonium salt
• CAS No: 301687-57-0
• MF: C₃₄H₃₆Cl₁₂NO₆P
• MW: 1011.0625
• CID: 299111
• PubChem ID: 329760365
• Update Time: 2025-06-14

TRISPHAT tetrabutylammonium salt Chemical and Physical Properties

Names and Identifiers

• Δ-TRISPHAT
• currency-TRISPHAT tetrabutylammonium salt
• TRISPHAT tetrabutylammonium salt
• DELTA-TRISPHAT TETRABUTYLAMMONIUM SALT
• N,N,N-Tributylbutan-1-aminium tris[3,4,5,6-tetrachlorobenzene-1,2-diolato(2-)-kappa~2~O~1~,O~2~]phosphate(1-)
• Δ-TRISPHAT Delta-TRISPHAT tetrabutylammonium salt
• 301687-57-0
• [Tetrabutylammonium] [Delta-tris(tetrachloro-1,2-benzenediolato)phosphate(V)]
• G78951
• J-017807
• [TETRABUTYLAMMONIUM] [DELTA-TRIS(TETRACHLORO-1,2-BENZENEDIOLATO)PHOSPHATE(V)]
• delta -TRISPHAT tetrabutylammonium salt
• Delta-TRISPHAT tetrabutylammonium salt, >=98.5% (31P-NMR)
• Delta-tris(tetrachloro-1,2-benzenediolato)phosphate(V) tetrabutylammonium salt

• MDL： MFCD10566957
• Inchi： 1S/C18Cl12O6P.C16H36N/c19-1-2(20)8(26)14-13(7(1)25)31-37(32-14,33-15-9(27)3(21)4(22)10(28)16(15)34-37)35-17-11(29)5(23)6(24)12(30)18(17)36-37;1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4/h;5-16H2,1-4H3/q-1;+1
• InChI Key： GCGVBYHPNKLLAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1O[P-]13(OC4C(=C(C(=C(C=4O1)Cl)Cl)Cl)Cl)(OC1C(=C(C(=C(C=1O3)Cl)Cl)Cl)Cl)O2)Cl)Cl)Cl.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 1010.845407g/mol
• Monoisotopic Mass: 1004.854257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 896
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Optical Activity: [α]/D -370±10°, c = 0.1 in ethanol

TRISPHAT tetrabutylammonium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on TRISPHAT tetrabutylammonium salt

Comprehensive Overview of TRISPHAT Tetrabutylammonium Salt (CAS No. 301687-57-0): Properties, Applications, and Innovations

The TRISPHAT tetrabutylammonium salt (CAS No. 301687-57-0) is a specialized anion receptor and chiral auxiliary widely recognized in supramolecular chemistry and asymmetric synthesis. Its unique molecular recognition capabilities make it invaluable for applications ranging from sensor development to enantioselective catalysis. With the growing demand for sustainable chemistry solutions and green synthesis, researchers are increasingly exploring its role in reducing waste and improving reaction efficiency.

One of the most searched questions about TRISPHAT salts revolves around their structural features and binding affinity. The compound’s tris(tetrachlorobenzenediolato)phosphate(V) core enables selective interactions with cationic species, particularly in chiral resolution processes. This property aligns with current trends in pharmaceutical intermediates purification, where enantiopure compounds are critical for drug development. Recent studies highlight its use in NMR shift reagents, aiding in the analysis of complex molecular mixtures.

In the context of materials science, TRISPHAT tetrabutylammonium salt has gained attention for its potential in smart materials and molecular devices. Its ability to form host-guest complexes is leveraged in designing responsive hydrogels and self-assembling systems. These innovations cater to industries focused on biomedical engineering and nanotechnology, addressing frequent queries about advanced functional materials.

From a synthetic perspective, the tetrabutylammonium counterion enhances the solubility of TRISPHAT in organic solvents, a feature often searched by chemists optimizing reaction conditions. This adaptability supports its integration into flow chemistry setups, a trending topic in process intensification. Furthermore, its stability under ambient conditions makes it a practical choice for high-throughput screening and catalyst libraries.

Environmental considerations are also driving interest in CAS 301687-57-0. As industries seek eco-friendly alternatives, the compound’s recyclability in catalytic cycles positions it as a sustainable option. Discussions on circular chemistry platforms frequently cite its role in reducing solvent waste and energy consumption, resonating with global ESG (Environmental, Social, and Governance) goals.

In summary, TRISPHAT tetrabutylammonium salt exemplifies the convergence of fundamental research and industrial applicability. Its versatility across chiral separations, material design, and green chemistry ensures its relevance in answering today’s scientific and sustainability challenges. For researchers exploring anion recognition or asymmetric synthesis, this compound remains a cornerstone in innovative methodologies.